Cas no 1451449-56-1 (5,8-Dimethoxy-2-(4-nitrophenyl)-3,4-dihydronaphthalen-1(2h)-one)

• Product Name: 5,8-Dimethoxy-2-(4-nitrophenyl)-3,4-dihydronaphthalen-1(2h)-one
• CAS No: 1451449-56-1
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• CID: 4600614
• Update Time: 2025-11-06

5,8-Dimethoxy-2-(4-nitrophenyl)-3,4-dihydronaphthalen-1(2h)-one Chemical and Physical Properties

Names and Identifiers

• 5,8-Dimethoxy-2-(4-nitrophenyl)-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone, 3,4-dihydro-5,8-dimethoxy-2-(4-nitrophenyl)-
• 5,8-Dimethoxy-2-(4-nitrophenyl)-3,4-dihydronaphthalen-1(2h)-one

• Inchi： 1S/C18H17NO5/c1-23-15-9-10-16(24-2)17-14(15)8-7-13(18(17)20)11-3-5-12(6-4-11)19(21)22/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key： UBRPWJSPDUTAAC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OC)=CC=C2OC)CCC1C1=CC=C([N+]([O-])=O)C=C1

Additional information on 5,8-Dimethoxy-2-(4-nitrophenyl)-3,4-dihydronaphthalen-1(2h)-one

Comprehensive Overview of 5,8-Dimethoxy-2-(4-nitrophenyl)-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1451449-56-1)

The compound 5,8-Dimethoxy-2-(4-nitrophenyl)-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1451449-56-1) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the dimethoxy and nitrophenyl substituents, make it a versatile intermediate for the development of novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting inflammatory pathways and oxidative stress-related diseases.

In recent years, the demand for specialty chemicals like 5,8-Dimethoxy-2-(4-nitrophenyl)-3,4-dihydronaphthalen-1(2H)-one has surged due to advancements in high-throughput screening and combinatorial chemistry. This compound’s nitrophenyl group is often explored for its electron-withdrawing properties, which are crucial in designing photoactive materials and organic semiconductors. Such applications align with the growing interest in sustainable energy solutions and optoelectronic devices, making it a topic of frequent searches in academic and industrial databases.

From a synthetic chemistry perspective, CAS No. 1451449-56-1 serves as a key building block for heterocyclic compounds. Its dihydronaphthalenone core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibitors and antioxidant agents. Given the rise of precision medicine and targeted therapies, this compound’s relevance is further amplified. Laboratories frequently inquire about its synthetic protocols, purification methods, and stability under various conditions, reflecting its practical utility.

Another area of interest is the compound’s potential role in green chemistry. Researchers are investigating eco-friendly synthesis routes for 5,8-Dimethoxy-2-(4-nitrophenyl)-3,4-dihydronaphthalen-1(2H)-one to minimize waste and reduce reliance on hazardous reagents. This aligns with global trends toward sustainable manufacturing and circular economy principles. Searches for biodegradable intermediates and catalytic synthesis often include references to this compound, highlighting its intersection with environmental concerns.

In analytical chemistry, CAS No. 1451449-56-1 is studied for its chromatographic behavior and spectroscopic properties. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These analyses are critical for quality control in pharmaceutical formulations and material science applications, addressing frequent queries about analytical validation and method development.

Looking ahead, the compound’s adaptability in multi-step syntheses and functional group transformations positions it as a valuable asset in drug development pipelines. Its nitrophenyl moiety, for instance, can be reduced to an aminophenyl derivative, expanding its utility in bioconjugation and probe design. Such versatility ensures its continued relevance in chemical biology and diagnostic tool development.

In summary, 5,8-Dimethoxy-2-(4-nitrophenyl)-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1451449-56-1) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and green chemistry. Its structural features and synthetic flexibility make it a subject of ongoing research, driven by the need for innovative therapeutics and sustainable technologies. As scientific inquiries evolve, this compound is poised to remain a focal point in interdisciplinary studies.